Cas no 126-54-5 (2,4,8,10-Tetraoxaspiro[5.5]undecane)

• Product Name: 2,4,8,10-Tetraoxaspiro[5.5]undecane
• CAS No: 126-54-5
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 156545
• PubChem ID: 78951
• Update Time: 2025-04-19

2,4,8,10-Tetraoxaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• 2,4,8,10-Tetraoxaspiro[5.5]undecane
• Pentaerythritoldiformal
• 2,3-DIMETHYL-4'-[8-(1,4-DIOXA-8-AZASPIRO[4.5]DECYL)METHYL]BENZOPHENONE
• 2,4,8,10-Tetraoxaspiro(5.5)undecane
• 2,4,8,10-tetraoxaspiro<Pentaerythritol cyclic diformal
• 2,4,8,10-tetraoxospiro[5,5]undecane
• 2,8,10-Tetraox
• 5,5'-spirobi<1,3-dioxane>
• 5,5'-Spirobi-m-dioxane
• 5,5'-spirobis(1,3-dioxane)
• Formaldehyde,cyclic diacetal with pentaerythritol
• Pentaerythrit-diformal
• Pentaerythritol bisformal
• Pentaerythritol,dimethylene
• 5,5'-Spirobi-1,3-dioxane
• Pentaerythritol, dimethylene-
• Pentaerythritol cyclic diformal
• 2,4,8,10-Tetraoxospiro[5.5]-undecane
• PENTAERYTHRITOL DIFORMAL
• 2,4,8,10-Tetraoxaspiro[5.5]undecane, 98+%
• Formaldehyde, cyclic diacetal with pentaerythritol
• NSC 139455
• 2,4,8,10-tetraoxaspiro[5,5]undecane
• UNII-ASD36945W2
• BGCSUUSPRCDKBQ-UHFFFAOYSA-N
• AKOS024319562
• AI3-23521
• Q209192
• EINECS 204-792-0
• N-(2-Acetoxypropyl)-N,N,O-trimethylhydroxylammonium bromide
• DTXSID2059566
• SCHEMBL577018
• Pentaerythritol, bis(cyclic acetal) with formaldehyde
• ASD36945W2
• 126-54-5
• NSC-49146
• Pentaerythritol, bis(cyclic acetal) with formaldehyde-
• NSC-139455
• 2,4,8,10-tetraoxa-spiro[5.5]undecane
• NS00010224
• NSC49146
• 2,8,10-Tetraoxaspiro[5.5]undecane
• NSC139455
• FT-0631734

• Inchi： 1S/C7H12O4/c1-7(2-9-5-8-1)3-10-6-11-4-7/h1-6H2
• InChI Key： BGCSUUSPRCDKBQ-UHFFFAOYSA-N
• SMILES： O1COCC2(COCOC2)C1

Computed Properties

• Exact Mass: 160.07400
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.5
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Color/Form: White paste
• Density: 1.0894 (rough estimate)
• Melting Point: 48-52 °C
• Boiling Point: 80-83 °C (1.5 mmHg)
• Flash Point: 108 °C
• Refractive Index: 1.4343 (estimate)
• PSA: 36.92000
• LogP: -0.01860
• Solubility: dissolve in water

2,4,8,10-Tetraoxaspiro[5.5]undecane Security Information

• Safety Instruction： S24/25